1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-(oxan-4-yl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C9H12N2O2/c12-7-8-5-10-11(6-8)9-1-3-13-4-2-9/h5-7,9H,1-4H2
• InChI Key: CELVSZCQNRDKPN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2C=C(C=N2)C=O
• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• CAS RN: 1342469-23-1

Description

The compound “1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The tetrahydro-2H-pyran-4-yl group is a type of ether that is often used in organic synthesis.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole ring, possibly through a condensation reaction of a hydrazine with a 1,3-diketone or a similar precursor. The tetrahydro-2H-pyran-4-yl group could potentially be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would consist of a pyrazole ring attached to a tetrahydro-2H-pyran-4-yl group. The pyrazole ring is aromatic and planar, while the tetrahydro-2H-pyran-4-yl group is a saturated, six-membered ring containing an oxygen atom.

Chemical Reactions Analysis

As a pyrazole derivative, this compound might undergo reactions typical for this class of compounds, such as electrophilic substitution at the nitrogen atoms or the carbon atoms of the pyrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Pyrazoles are generally stable compounds. The presence of the tetrahydro-2H-pyran-4-yl group might increase the compound’s solubility in organic solvents.

Scientific Research Applications

• A research study has shown the synthesis of heteroaryl pyrazole derivatives, including pyrazole carbaldehydes, to form Schiff bases of chitosan. The synthesized compounds were characterized and assessed for their antimicrobial activity against different bacterial and fungal strains, highlighting their potential in antimicrobial applications (Hamed et al., 2020).
• In another study, 3-(Benzofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde was used as a precursor for synthesizing a series of novel heterocycles. The structures of the products were confirmed through various spectroscopic methods and X-ray crystal structures, indicating the compound's role in the development of novel chemical entities (Baashen et al., 2017).

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The study of pyrazole derivatives is a very active field in medicinal chemistry due to their wide range of biological activities. Future research could involve the synthesis of various derivatives of this compound and testing their biological activity.

Mechanism of Action

Target of Action

The primary targets of the compound “1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carbaldehyde” are currently unknown

Biochemical Pathways

Without knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways . Once the targets are known, the downstream effects of the compound’s action on these targets can be elucidated.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . These effects can be determined once the targets and mode of action are identified.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s interaction with its targets . .